Cas no 72109-82-1 (nonyl phenylacetate)

• Product Name: nonyl phenylacetate
• CAS No: 72109-82-1
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 976922
• PubChem ID: 562667
• Update Time: 2025-04-19

nonyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• nonyl phenylacetate
• nonyl 2-phenylacetate
• Phenylacetic acid, nonyl ester
• EINECS 276-348-4
• SCHEMBL11580968
• Benzeneacetic acid, nonyl ester
• Nonyl phenylacetate #
• 72109-82-1
• QICYMLLAPDCBNZ-UHFFFAOYSA-N
• NS00062142
• DTXSID20992832

• Inchi： 1S/C17H26O2/c1-2-3-4-5-6-7-11-14-19-17(18)15-16-12-9-8-10-13-16/h8-10,12-13H,2-7,11,14-15H2,1H3
• InChI Key： QICYMLLAPDCBNZ-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3